7-chloro-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1H-quinazolin-4-one

• IUPAC Name: 7-chloro-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C14H10ClN3OS/c15-10-3-4-11-12(6-10)17-14(20)18(13(11)19)8-9-2-1-5-16-7-9/h1-7H,8H2,(H,17,20)
• InChI Key: FMLUPHGXWLZZFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN2C(=O)C3=C(C=C(C=C3)Cl)NC2=S
• Molecular Formula: C14H10ClN3OS
• DSSTOX Substance ID: DTXSID301153130
• Molecular Weight: 303.8 g/mol
• CAS RN: 451465-72-8

Description

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed. They are considered as privileged structures because of their occurrence in many natural products.

Synthesis Analysis

There have been considerable efforts devoted in the past decade to the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core. The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The overview of the most efficient and widely applied modern methods provided herein is organized into sections covering the main metal-free methods structured by the type of the reacting species, leading to the formation of similar final products.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. An important role of pyridine in medicinal chemistry is to improve water solubility due to its poor basicity.

Mechanism of Action

Action Environment:

Environmental factors play a role. For instance:

Remember, this compound’s detailed mechanisms require further investigation. Researchers continually explore its potential applications and effects. If you’re curious, keep an eye out for new studies and findings! 🧪🔬

: DrugBank: Ongericimab : DrugBank: Farletuzumab ecteribulin : Antibacterial efficacy and membrane mechanism of action of W2-FL10 : Multi-target mode of action of silver against Staphylococcus aureus : Pembrolizumab - Wikipedia : Science Based Targets Initiative : DrugBank: Ciprofloxacin : Nemasol - Eastman : DrugBank: Metronidazole : Roche Biochemical Pathways : Pathway Commons: A Resource for Biological Pathway Analysis : gapseq: informed prediction of bacterial metabolic pathways : [Preliminary Safety, Efficacy, Pharmacokinetics, and Pharmacodynamics of Subcutaneously Administered PF-06863135](https://ashpublications.org/blood/article/136/Supplement%201/8

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The serious ecological problems nowadays provoke scientists to search environmentally benign synthetic strategies as much as possible. This Mini-Review summarizes the most effective recent protocols for the eco-friendly metal-free direct formation of derivatives with an imidazo[1,2-a]pyridine skeleton.